Cas no 7581-97-7 (2,3-Dichlorobutane)

• Product Name: 2,3-Dichlorobutane
• CAS No: 7581-97-7
• MF: C₄H₈Cl₂
• MW: 127.012319564819
• CID: 85989
• PubChem ID: 24233
• Update Time: 2025-10-28

2,3-Dichlorobutane Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichlorobutane
• 2,3-Dichlorobutane,mixture of dl and meso
• 2,3-Dichlorobutane- dl + meso
• D0350
• NCGC00258221-01
• 2,3-Dichloro-butane
• NCGC00248791-01
• Butane, 2,3-dichloro-, meso-
• CHEMBL346986
• Tox21_200667
• SCHEMBL1153473
• Butane, 2,3-dichloro-
• 2,3-Dichlorobutane #
• DTXSID8021565
• AKOS025295721
• InChI=1/C4H8Cl2/c1-3(5)4(2)6/h3-4H,1-2H
• MFCD00000866
• meso-2,3-Dichlorobutane
• DTXCID901565
• FT-0609564
• CAS-7581-97-7
• NS00021347
• SY049067
• Butane, 2,3-dichloro-, (R*,S*)-
• BS-53104
• 4028-56-2
• EINECS 231-486-4
• D89633
• 2 pound not3-Dichlorobutane
• 7581-97-7
• RMISVOPUIFJTEO-UHFFFAOYSA-N

• MDL： D155309
• Inchi： 1S/C4H8Cl2/c1-3(5)4(2)6/h3-4H,1-2H3
• InChI Key： RMISVOPUIFJTEO-UHFFFAOYSA-N
• SMILES： ClC(C)C(C)Cl

Computed Properties

• Exact Mass: 126.00000
• Monoisotopic Mass: 126.000306
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 30.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless light yellow liquid
• Density: 1.107 g/mL at 25 °C(lit.)
• Melting Point: −80 °C(lit.)
• Boiling Point: 117-119 °C(lit.)
• Flash Point: 65 °F
• Refractive Index: n20/D 1.442(lit.)
• PSA: 0.00000
• LogP: 2.24100
• Solubility: Not available

2,3-Dichlorobutane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：2
• Hazard Category Code： 11-22-43
• Safety Instruction： S16-S36/37
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• Storage Condition：Flammable area
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11
• Packing Group：II
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2,3-Dichlorobutane

2,3-Dichlorobutane: A Comprehensive Overview

The compound 2,3-dichlorobutane (CAS No. 7581-97-7) is an organic compound with the molecular formula C4H8Cl2. It belongs to the class of alkyl chlorides and is widely studied for its various applications in organic synthesis and industrial processes. This article provides a detailed exploration of its properties, synthesis methods, environmental impact, and recent advancements in its utilization.

2,3-Dichlorobutane is a colorless liquid with a pleasant odor. Its physical properties include a boiling point of approximately 84°C and a density of 1.18 g/cm³. The compound is sparingly soluble in water but miscible with most organic solvents such as ethanol and ether. These properties make it suitable for use in various chemical reactions where selective chlorination or substitution is required.

The synthesis of 2,3-dichlorobutane can be achieved through several methods. One common approach involves the chlorination of butane derivatives using chlorine gas under specific conditions. Recent studies have explored alternative routes, such as the use of dichloromethane as a precursor or the application of transition metal catalysts to enhance reaction efficiency. These advancements have not only improved yield but also reduced environmental impact by minimizing byproduct formation.

In terms of applications, 2,3-dichlorobutane serves as an intermediate in the production of pharmaceuticals, agrochemicals, and specialty chemicals. For instance, it is used in the synthesis of β-blockers and other medicinal compounds due to its ability to undergo nucleophilic substitution reactions efficiently. Additionally, it plays a role in the manufacturing of flame retardants and plasticizers, contributing to the development of safer and more durable materials.

Environmental considerations are critical when handling 2,3-dichlorobutane. Recent research has focused on its biodegradation pathways and toxicity profiles. Studies indicate that under aerobic conditions, the compound can be metabolized by certain bacteria, reducing its persistence in aquatic environments. However, chronic exposure to this compound may pose risks to aquatic life, emphasizing the need for proper waste management practices.

The safety profile of 2,3-dichlorobutane is another area of active investigation. Occupational exposure studies have shown that prolonged contact with this compound may cause skin irritation or respiratory issues. Regulatory agencies have established guidelines to ensure safe handling practices in industrial settings.

Looking ahead, ongoing research aims to optimize the synthesis and application of 2,3-dichlorobutane while addressing environmental concerns. Innovations in catalytic processes and green chemistry are expected to further enhance its role in sustainable chemical manufacturing.